Cas no 2034243-07-5 (1-phenyl-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)cyclopropane-1-carboxamide)

• Product Name: 1-phenyl-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)cyclopropane-1-carboxamide
• CAS No: 2034243-07-5
• MF: C₂₁H₂₂N₄OS
• MW: 378.490582942963
• CID: 6165325
• PubChem ID: 121016671
• Update Time: 2025-05-20

1-phenyl-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)cyclopropane-1-carboxamide
• 1-phenyl-N-(1-{[1,3]thiazolo[5,4-b]pyridin-2-yl}piperidin-4-yl)cyclopropane-1-carboxamide
• 1-phenyl-N-[1-([1,3]thiazolo[5,4-b]pyridin-2-yl)piperidin-4-yl]cyclopropane-1-carboxamide
• AKOS026700723
• 2034243-07-5
• 1-phenyl-N-(1-(thiazolo[5,4-b]pyridin-2-yl)piperidin-4-yl)cyclopropanecarboxamide
• F6240-6991

• Inchi： 1S/C21H22N4OS/c26-19(21(10-11-21)15-5-2-1-3-6-15)23-16-8-13-25(14-9-16)20-24-17-7-4-12-22-18(17)27-20/h1-7,12,16H,8-11,13-14H2,(H,23,26)
• InChI Key： ADYPQTDNZJLGPX-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CN=2)N=C1N1CCC(CC1)NC(C1(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 378.15143251g/mol
• Monoisotopic Mass: 378.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-phenyl-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)cyclopropane-1-carboxamide

Comprehensive Analysis of 1-phenyl-N-(1-{1,3-thiazolo[5,4-b]pyridin-2-yl}piperidin-4-yl)cyclopropane-1-carboxamide (CAS No. 2034243-07-5)

The compound 1-phenyl-N-(1-{1,3-thiazolo[5,4-b]pyridin-2-yl}piperidin-4-yl)cyclopropane-1-carboxamide, identified by its CAS No. 2034243-07-5, represents a sophisticated small molecule with significant potential in medicinal chemistry and drug discovery. Its intricate structure combines a cyclopropane carboxamide core with a thiazolo[5,4-b]pyridine moiety, linked via a piperidine spacer. This unique architecture has garnered attention for its potential applications in targeting G protein-coupled receptors (GPCRs) and kinase inhibition, aligning with current research trends in precision medicine.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 1-phenyl-N-(1-{1,3-thiazolo[5,4-b]pyridin-2-yl}piperidin-4-yl)cyclopropane-1-carboxamide due to their diverse pharmacological profiles. The thiazolo[5,4-b]pyridine scaffold, in particular, is recognized for its bioisosteric properties with purine nucleotides, making it valuable in designing ATP-competitive inhibitors. This characteristic positions the compound as a candidate for exploring cancer therapeutics and neurodegenerative disease interventions, topics frequently searched in academic databases and AI-driven literature reviews.

The piperidine linker in CAS 2034243-07-5 enhances the molecule's bioavailability by improving membrane permeability, a critical factor in central nervous system (CNS) drug development. Researchers investigating blood-brain barrier penetration strategies often highlight such structural features. Meanwhile, the cyclopropane carboxamide group contributes to metabolic stability, addressing a common challenge in orally administered small molecules—a key focus area in pharmaceutical optimization forums.

From a synthetic chemistry perspective, the preparation of 1-phenyl-N-(1-{1,3-thiazolo[5,4-b]pyridin-2-yl}piperidin-4-yl)cyclopropane-1-carboxamide involves multi-step cross-coupling reactions and amide bond formation techniques. These methods are frequently discussed in green chemistry circles, where scientists seek to minimize environmental impact through atom-economical processes. The compound's structure-activity relationship (SAR) studies are also relevant to fragment-based drug design approaches trending in computational chemistry.

Analytical characterization of CAS 2034243-07-5 typically employs high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy—techniques commonly queried by analytical chemists. Its physicochemical properties, including logP and aqueous solubility, make it a subject of interest in pharmacokinetic modeling discussions. These parameters are crucial for understanding its drug-likeness, a popular metric in AI-assisted drug discovery platforms.

Ongoing investigations into 1-phenyl-N-(1-{1,3-thiazolo[5,4-b]pyridin-2-yl}piperidin-4-yl)cyclopropane-1-carboxamide explore its potential as a selective receptor modulator. Preliminary studies suggest possible activity against serotonin receptors, connecting it to mental health research—a high-traffic topic in medical search engines. However, thorough in vitro and in vivo validation remains essential before clinical translation.

The compound's patent landscape reveals applications in inflammatory pathways modulation, coinciding with increased public interest in chronic inflammation management. Its molecular docking simulations with crystal structures of target proteins provide valuable insights for structure-based drug design, a methodology dominating contemporary medicinal chemistry publications.

In formulation science, the solid-state properties of 2034243-07-5 warrant examination, particularly regarding polymorphism and salt formation—subjects frequently explored in pharmaceutical development webinars. Such studies could enhance its oral bioavailability, addressing a persistent challenge in small molecule therapeutics.

As the pharmaceutical industry shifts toward targeted therapies, compounds like 1-phenyl-N-(1-{1,3-thiazolo[5,4-b]pyridin-2-yl}piperidin-4-yl)cyclopropane-1-carboxamide exemplify the convergence of medicinal chemistry and precision medicine. Its development trajectory reflects broader trends in personalized healthcare, where molecular specificity and ADMET optimization (absorption, distribution, metabolism, excretion, and toxicity) dominate research priorities.